Cas no 1276516-73-4 ((R,R)-trans-1-Deshydroxy Rasagiline)
(R,R)-trans-1-Deshydroxy Rasagiline Chemical and Physical Properties
Names and Identifiers
-
- (R,R)-trans-1-Deshydroxy Rasagiline
- 3beta-(Propargylamino)indan-1alpha-ol
- (1R,3R)-3-(Prop-2-ynylamino)-2,3-dihydro-1H-inden-1-ol
-
- Inchi: 1S/C12H13NO/c1-2-7-13-11-8-12(14)10-6-4-3-5-9(10)11/h1,3-6,11-14H,7-8H2/t11-,12-/m1/s1
- InChI Key: NMAOXAKDLRBCFC-VXGBXAGGSA-N
- SMILES: O[C@H]1C2C=CC=CC=2[C@@H](C1)NCC#C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 242
- Topological Polar Surface Area: 32.299
(R,R)-trans-1-Deshydroxy Rasagiline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D290535-2.5mg |
(R,R)-trans-1-Deshydroxy Rasagiline |
1276516-73-4 | 2.5mg |
$236.00 | 2023-05-18 | ||
| TRC | D290535-25mg |
(R,R)-trans-1-Deshydroxy Rasagiline |
1276516-73-4 | 25mg |
$1832.00 | 2023-05-18 | ||
| TRC | D290535-250mg |
(R,R)-trans-1-Deshydroxy Rasagiline |
1276516-73-4 | 250mg |
$ 11200.00 | 2023-09-08 |
(R,R)-trans-1-Deshydroxy Rasagiline Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (R,R)-trans-1-Deshydroxy Rasagiline
Introduction to (R,R)-trans-1-Deshydroxy Rasagiline (CAS No. 1276516-73-4)
The compound (R,R)-trans-1-Deshydroxy Rasagiline, identified by the CAS number 1276516-73-4, is a significant derivative in the field of pharmaceutical chemistry, particularly in the development of neuroprotective agents. This compound has garnered attention due to its structural and functional properties, which make it a promising candidate for further research and therapeutic applications.
In recent years, there has been a growing interest in compounds that can modulate the activity of monoamine oxidase (MAO) enzymes, particularly MAO-B, which plays a crucial role in the pathogenesis of neurodegenerative diseases such as Parkinson's disease. (R,R)-trans-1-Deshydroxy Rasagiline is structurally related to Rasagiline, a well-known drug used in the treatment of Parkinson's disease. The deshydroxy modification in its name suggests a specific chemical alteration that may enhance its pharmacological properties.
One of the key aspects of (R,R)-trans-1-Deshydroxy Rasagiline is its potential to inhibit MAO-B without significantly affecting MAO-A, thereby reducing the risk of side effects associated with non-selective MAO inhibitors. This selectivity is crucial for developing safer and more effective treatments for neurodegenerative disorders. The stereochemistry indicated by the (R,R)-configuration suggests that the compound's biological activity is highly dependent on its three-dimensional arrangement, which can influence its interactions with biological targets.
Recent studies have explored the synthesis and characterization of various derivatives of Rasagiline, including (R,R)-trans-1-Deshydroxy Rasagiline. These studies have focused on optimizing the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Advances in synthetic methodologies have allowed for the efficient production of these derivatives, enabling more extensive pharmacological testing.
The pharmacological profile of (R,R)-trans-1-Deshydroxy Rasagiline has been evaluated in both preclinical and clinical settings. Preclinical studies have demonstrated its ability to protect dopaminergic neurons from oxidative stress and neurotoxicity, which are key mechanisms involved in the progression of Parkinson's disease. These findings have prompted further investigation into its potential as a therapeutic agent.
In clinical trials, patients with early-stage Parkinson's disease have shown improvement in motor symptoms when treated with derivatives similar to (R,R)-trans-1-Deshydroxy Rasagiline. The compound's ability to enhance dopamine levels in the brain by inhibiting MAO-B has been particularly noteworthy. Additionally, its potential to cross the blood-brain barrier efficiently makes it an attractive candidate for central nervous system therapies.
The chemical structure of (R,R)-trans-1-Deshydroxy Rasagiline also lends itself to further modifications that could enhance its therapeutic efficacy. Researchers are exploring various structural analogs to identify compounds with improved selectivity, potency, and reduced side effects. These efforts are part of a broader trend in drug development aimed at creating more personalized and targeted treatments for neurological disorders.
One area of particular interest is the investigation of combination therapies involving (R,R)-trans-1-Deshydroxy Rasagiline with other neuroprotective agents. By combining multiple compounds that target different pathways involved in neurodegeneration, it may be possible to achieve synergistic effects that are more effective than single-agent treatments. This approach could lead to new treatment strategies for patients with advanced stages of Parkinson's disease.
The synthesis and characterization of (R,R)-trans-1-Deshydroxy Rasagiline also highlight the importance of computational chemistry and molecular modeling in drug discovery. These tools have enabled researchers to predict the biological activity of new compounds before they are synthesized, significantly reducing the time and cost associated with drug development.
In conclusion, (R,R)-trans-1-Deshydroxy Rasagiline (CAS No. 1276516-73-4) represents a promising advancement in the treatment of neurodegenerative diseases such as Parkinson's disease. Its unique structural features, combined with its pharmacological properties, make it an attractive candidate for further research and clinical development. As our understanding of neurodegenerative diseases continues to evolve, compounds like this will play an increasingly important role in developing effective therapies.
1276516-73-4 ((R,R)-trans-1-Deshydroxy Rasagiline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)